Cas no 1428367-46-7 (3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea)

3-[2-(2,3-Dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea is a structurally complex urea derivative featuring a dihydrobenzofuran core and a dimethylaminoethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or receptor-modulated pathways. Its hybrid structure combines aromatic and aliphatic motifs, offering versatility for further functionalization. The presence of the urea moiety enhances hydrogen-bonding capacity, which may improve binding affinity in drug-receptor interactions. The dimethylamino group introduces basicity, potentially influencing solubility and pharmacokinetic properties. This compound is of interest for medicinal chemistry research due to its balanced lipophilicity and modular scaffold, enabling exploration of structure-activity relationships in drug discovery programs.
3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea structure
1428367-46-7 structure
Product Name:3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea
CAS No:1428367-46-7
MF:C20H25N3O2
MW:339.431404829025
MDL:MFCD26944258
CID:5189802
Update Time:2025-10-31

3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[2-(2,3-dihydro-5-benzofuranyl)-2-(dimethylamino)ethyl]-N'-(2-methylphenyl)-
    • 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea
    • MDL: MFCD26944258
    • Inchi: 1S/C20H25N3O2/c1-14-6-4-5-7-17(14)22-20(24)21-13-18(23(2)3)15-8-9-19-16(12-15)10-11-25-19/h4-9,12,18H,10-11,13H2,1-3H3,(H2,21,22,24)
    • InChI Key: QINPAOZDUUKHIG-UHFFFAOYSA-N
    • SMILES: N(CC(C1=CC=C2OCCC2=C1)N(C)C)C(NC1=CC=CC=C1C)=O

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Additional information on 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea

Comprehensive Overview of 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea (CAS No. 1428367-46-7)

The compound 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea (CAS No. 1428367-46-7) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dihydrobenzofuran core and a dimethylaminoethyl side chain, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted and personalized medicine. 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea aligns with this trend due to its potential selectivity and efficacy. Its urea moiety, combined with the 2-methylphenyl group, suggests possible interactions with enzymes or receptors involved in inflammatory or metabolic disorders. This has led to increased searches for "dihydrobenzofuran derivatives" and "urea-based drug candidates" in scientific databases and AI-driven research tools.

The compound's CAS No. 1428367-46-7 is frequently queried in chemical databases, reflecting its growing relevance in drug discovery. Its structural complexity, particularly the dimethylaminoethyl substituent, has sparked discussions about its pharmacokinetic properties, such as absorption and bioavailability. These topics are highly searched in forums and academic platforms, indicating a strong interest in optimizing such molecules for clinical use. Additionally, the rise of computational chemistry and AI-assisted drug design has further propelled investigations into this compound's binding affinities and mechanistic actions.

From a synthetic chemistry perspective, 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea presents intriguing challenges and opportunities. The incorporation of the dihydrobenzofuran scaffold requires precise synthetic routes, often involving palladium-catalyzed coupling reactions or cyclization strategies. These methods are widely discussed in organic chemistry communities, with keywords like "benzofuran synthesis" and "urea derivative preparation" trending in search engines. The compound's potential as a lead compound also aligns with the broader industry focus on fragment-based drug discovery and structure-activity relationship (SAR) studies.

Beyond its chemical attributes, CAS No. 1428367-46-7 has been explored for its biological implications. Preliminary studies suggest it may influence cellular signaling pathways, making it a subject of interest in cancer research and neurodegenerative disease studies. The compound's ability to cross the blood-brain barrier due to its lipophilic and polar group balance is another area of active investigation. Such properties are critical in modern drug development, where "BBB-penetrating molecules" and "CNS-targeted therapeutics" are hot topics in both academic and industry settings.

In conclusion, 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(2-methylphenyl)urea represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug design to mechanistic studies, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and next-generation pharmaceuticals.

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